Cas no 2248173-00-2 ((2S)-2-(3,3-Difluorocyclobutyl)propanoic acid)

• Product Name: (2S)-2-(3,3-Difluorocyclobutyl)propanoic acid
• CAS No: 2248173-00-2
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 5759135
• PubChem ID: 137938144
• Update Time: 2023-11-15

(2S)-2-(3,3-Difluorocyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,3-Difluorocyclobutyl)propanoic acid
• (2S)-2-(3,3-Difluorocyclobutyl)propanoic acid
• 2248173-00-2
• EN300-6506004
• (αS)-3,3-Difluoro-α-methylcyclobutaneacetic acid

• Inchi： 1S/C7H10F2O2/c1-4(6(10)11)5-2-7(8,9)3-5/h4-5H,2-3H2,1H3,(H,10,11)/t4-/m0/s1
• InChI Key： MHEXWFSDZUNBPG-BYPYZUCNSA-N
• SMILES： FC1(CC([C@@H](C(=O)O)C)C1)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 234.7±10.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)